Cas no 898407-41-5 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide
• CAS No: 898407-41-5
• MF: C₂₆H₂₄N₂O₂S
• MW: 428.545965194702
• CID: 5480369
• Update Time: 2025-07-01

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(2-thienyl)ethyl]-2-(2-naphthalenyloxy)-
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide

• Inchi： 1S/C26H24N2O2S/c29-26(18-30-22-12-11-19-6-1-2-8-21(19)16-22)27-17-24(25-10-5-15-31-25)28-14-13-20-7-3-4-9-23(20)28/h1-12,15-16,24H,13-14,17-18H2,(H,27,29)
• InChI Key： CPPVRZSLWBAIBP-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1SC=CC=1)(=O)COC1=CC=C2C(=C1)C=CC=C2

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide

N-Acetamide Derivative with Unique Structural Features: CAS No. 898407-41-5

The compound identified by CAS No. 898407-41-5, named N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide, is a highly specialized organic molecule with a complex structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule incorporates several key functional groups, including an indole ring, a thiophene moiety, and a naphthalene group, which collectively contribute to its intriguing chemical properties.

Recent studies have highlighted the importance of such compounds in the design of bioactive molecules. The indole ring is a well-known structural element in many natural products and pharmaceutical agents, often contributing to biological activity through interactions with various protein targets. Similarly, the thiophene moiety adds electronic diversity and can enhance the molecule's stability and reactivity. The naphthalene group further extends the conjugation within the molecule, potentially influencing its optical properties and interactions with biological systems.

One of the most fascinating aspects of this compound is its potential as a scaffold for drug design. Researchers have explored its ability to modulate enzyme activity and cellular signaling pathways. For instance, studies have shown that derivatives of this compound may exhibit inhibitory effects on certain kinases, making them promising candidates for anti-cancer therapies. The integration of multiple aromatic systems within its structure also suggests potential applications in optoelectronic materials, where conjugated systems are highly valued for their electronic properties.

From a synthetic perspective, the construction of this compound represents a significant achievement in organic synthesis. The synthesis involves multi-step processes, including coupling reactions and cyclizations, to assemble the intricate architecture of the molecule. These methods not only demonstrate the versatility of modern synthetic techniques but also pave the way for the creation of related compounds with tailored functionalities.

In terms of characterization, advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure of this compound. These methods provide critical insights into the spatial arrangement of atoms and the electronic environment within the molecule, which are essential for understanding its reactivity and biological behavior.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound and exploring its biological profiles in greater depth. Collaborative efforts between chemists and biologists are expected to unlock new insights into its therapeutic potential and pave the way for its application in medicine.